Ethyl 2-(2-(1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C21H23N5O3S2/c1-2-29-19(27)11-15-13-31-21(22-15)23-20(28)14-5-3-9-26(12-14)18-8-7-16(24-25-18)17-6-4-10-30-17/h4,6-8,10,13-14H,2-3,5,9,11-12H2,1H3,(H,22,23,28)
• InChI Key: JVAIDWVIDSHHQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C21H23N5O3S2
• Molecular Weight: 457.6 g/mol

Description

This compound contains several functional groups and rings, including a thiophene ring, a pyridazine ring, a piperidine ring, and a thiazole ring. These structures are often found in biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the various rings and the attachment of the functional groups. The exact method would depend on the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C21H23N5O3S2. It contains several heterocyclic rings, which are rings that contain atoms of at least two different elements. These rings often have interesting chemical properties and are commonly found in pharmaceuticals and other biologically active compounds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the amide group could participate in reactions with acids or bases, and the rings could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar functional groups could make it soluble in polar solvents.

Scientific Research Applications

Heterocyclic Synthesis

Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates, closely related to the compound , have been used in the synthesis of diverse heterocyclic compounds like pyran, pyridine, and pyridazine derivatives. This demonstrates its utility in synthesizing polyfunctionally substituted molecules, important in chemical research and drug discovery (Mohareb et al., 2004).

Pharmacological Activities

Studies have synthesized derivatives of ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates to screen them for anti-inflammatory, analgesic, and antioxidant activities. Some compounds showed activities similar to indomethacin and aspirin, while others exhibited antioxidant properties comparable to ascorbic acid (Attimarad et al., 2017).

Antimicrobial and Antitubercular Activities

Derivatives of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which are structurally similar, have shown promise in inhibiting Mycobacterium tuberculosis and other bacterial strains, highlighting their potential in antimicrobial and antitubercular research (Jeankumar et al., 2013).

Antimycobacterial Activity

Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally related, have been synthesized and evaluated for their activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. Their promising results open new directions for antimycobacterial drug discovery (Lv et al., 2017).

Antioxidant Activity

Compounds synthesized from ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, related to the compound of interest, have shown significant antioxidant activity, comparable to ascorbic acid. This indicates their potential in oxidative stress-related research and therapy (Zaki et al., 2017).

Safety and Hazards

As a research chemical, the safety and hazards of this compound are likely not well-studied. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The potential applications of this compound are not known, but given its complex structure and the presence of several functional groups, it could be of interest in the development of new pharmaceuticals or other biologically active compounds.